Cas no 16797-71-0 (7H-Purine,2,6-bis(methylthio)-7-b-D-ribofuranosyl-)
16797-71-0 structure
Product Name:7H-Purine,2,6-bis(methylthio)-7-b-D-ribofuranosyl-
CAS No:16797-71-0
MF:C12H16N4O4S2
MW:344.409839630127
CID:183288
PubChem ID:272248
Update Time:2025-04-19
7H-Purine,2,6-bis(methylthio)-7-b-D-ribofuranosyl- Chemical and Physical Properties
Names and Identifiers
-
- 7H-Purine,2,6-bis(methylthio)-7-b-D-ribofuranosyl-
- [2,6-(CH2OMe)2C6H3]Br
- 1-bromo-2,6-bis(methoxymethyl)benzene
- 2,6-(MeOCH2)2C6H3Br
- 2,6-bis(methoxymethyl)bromobenzene
- 2-Brom-1,3-bis-(methoxymethyl)-benzol
- AC1LC45Y
- AG-J-03790
- Benzene, 2-bromo-1,3-bis(methoxymethyl)-
- CTK1J6126
- o,o-C6H3(CH2OMe)2Br
- SureCN914915
- 2,6-bis(methylsulfanyl)-7-pentofuranosyl-7h-purine
- 16797-71-0
- DTXSID20937420
- NSC116537
- NSC-116537
-
- Inchi: 1S/C12H16N4O4S2/c1-21-10-6-9(14-12(15-10)22-2)13-4-16(6)11-8(19)7(18)5(3-17)20-11/h4-5,7-8,11,17-19H,3H2,1-2H3
- InChI Key: ZKGICXHRLZUUHN-UHFFFAOYSA-N
- SMILES: S(C)C1=C2C(=NC(=N1)SC)N=CN2C1C(C(C(CO)O1)O)O
Computed Properties
- Exact Mass: 344.06148
- Monoisotopic Mass: 344.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 164Ų
Experimental Properties
- Density: 1.8
- Boiling Point: 710.3°Cat760mmHg
- Flash Point: 383.4°C
- Refractive Index: 1.812
- PSA: 113.52
- LogP: -0.11840
7H-Purine,2,6-bis(methylthio)-7-b-D-ribofuranosyl- Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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